Cas no 117842-21-4 (1-Propanone,1-(2-hydroxy-3,4,5,6-tetramethoxyphenyl)-3-phenyl-)

1-Propanone,1-(2-hydroxy-3,4,5,6-tetramethoxyphenyl)-3-phenyl- structure
117842-21-4 structure
Product Name:1-Propanone,1-(2-hydroxy-3,4,5,6-tetramethoxyphenyl)-3-phenyl-
CAS No:117842-21-4
MF:C19H22O6
MW:346.374386310577
CID:176791
PubChem ID:189521
Update Time:2025-04-19

1-Propanone,1-(2-hydroxy-3,4,5,6-tetramethoxyphenyl)-3-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 1-Propanone,1-(2-hydroxy-3,4,5,6-tetramethoxyphenyl)-3-phenyl-
    • 1-(2-Hydroxy-3,4,5,6-tetramethoxyphenyl)-3-phenyl-1-propanone
    • CHEBI:178406
    • NCGC00180078-01
    • DTXSID50151930
    • UNII-UF83QKJ2CR
    • 1-(2-hydroxy-3,4,5,6-tetramethoxyphenyl)-3-phenylpropan-1-one
    • LMPK12120563
    • UF83QKJ2CR
    • BRD-K31635525-001-01-5
    • Q15410929
    • ACon1_001849
    • Dihydrokanakugiol
    • 1-Propanone, 1-(2-hydroxy-3,4,5,6-tetramethoxyphenyl)-3-phenyl-
    • 117842-21-4
    • Inchi: 1S/C19H22O6/c1-22-16-14(13(20)11-10-12-8-6-5-7-9-12)15(21)17(23-2)19(25-4)18(16)24-3/h5-9,21H,10-11H2,1-4H3
    • InChI Key: NTAJFHWMQLZQMI-UHFFFAOYSA-N
    • SMILES: O(C)C1C(=C(C(=C(C=1C(CCC1C=CC=CC=1)=O)O)OC)OC)OC

Computed Properties

  • Exact Mass: 346.14166
  • Monoisotopic Mass: 346.142
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 8
  • Complexity: 409
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 74.2Ų

Experimental Properties

  • Density: 1.183
  • Boiling Point: 510.4°Cat760mmHg
  • Flash Point: 179.6°C
  • Refractive Index: 1.555
  • PSA: 74.22
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